Cas no 16726-89-9 (Butane, 1-chloro-2,3,3-trimethyl-, (R)-)

Butane, 1-chloro-2,3,3-trimethyl-, (R)- structure
16726-89-9 structure
Product Name:Butane, 1-chloro-2,3,3-trimethyl-, (R)-
CAS No:16726-89-9
MF:C7H15Cl
MW:134.647001504898
CID:1347971
PubChem ID:12431748
Update Time:2025-04-20

Butane, 1-chloro-2,3,3-trimethyl-, (R)- Chemical and Physical Properties

Names and Identifiers

    • Butane, 1-chloro-2,3,3-trimethyl-, (R)-
    • (2R)-1-chloro-2,3,3-trimethylbutane
    • 16726-89-9
    • DTXSID80498027
    • Inchi: 1S/C7H15Cl/c1-6(5-8)7(2,3)4/h6H,5H2,1-4H3/t6-/m0/s1
    • InChI Key: ZUIGQNGRMZCADY-LURJTMIESA-N
    • SMILES: ClC[C@H](C)C(C)(C)C

Computed Properties

  • Exact Mass: 134.08635
  • Monoisotopic Mass: 134.0862282g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 61.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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